![molecular formula C11H11NOS B230495 2-[(E)-Phenacylidene]thiazolidine](/img/structure/B230495.png)
2-[(E)-Phenacylidene]thiazolidine
Description
Thiazolidines are five-membered heterocyclic compounds containing nitrogen and sulfur, widely studied for their diverse biological and chemical applications. These compounds typically feature a thiazolidine core substituted with aromatic or functional groups (e.g., phenacylidene, nitromethylene, or cyano-methylene moieties), which modulate their reactivity and biological activity .
Thiazolidine derivatives are recognized for their roles in:
- Anticancer therapy: Targeting breast cancer cell lines via inhibition of proliferation .
- Antimicrobial activity: Combatting fungal and bacterial pathogens .
- Herbicide safening: Protecting crops from phytotoxicity through bioisosteric interactions .
- Anti-inflammatory and immunomodulatory effects: Mitigating chronic inflammatory conditions like rheumatoid arthritis .
Properties
Molecular Formula |
C11H11NOS |
|---|---|
Molecular Weight |
205.28 g/mol |
IUPAC Name |
(2E)-1-phenyl-2-(1,3-thiazolidin-2-ylidene)ethanone |
InChI |
InChI=1S/C11H11NOS/c13-10(8-11-12-6-7-14-11)9-4-2-1-3-5-9/h1-5,8,12H,6-7H2/b11-8+ |
InChI Key |
SMFQQMZYPVDJPZ-DHZHZOJOSA-N |
SMILES |
C1CSC(=CC(=O)C2=CC=CC=C2)N1 |
Isomeric SMILES |
C1CS/C(=C/C(=O)C2=CC=CC=C2)/N1 |
Canonical SMILES |
C1CSC(=CC(=O)C2=CC=CC=C2)N1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural and Functional Differences
Anticancer Activity
- 4-Methoxy benzylidene thiazolidines (e.g., derivatives in ) exhibit selectivity against breast cancer cells, likely due to electron-donating methoxy groups enhancing membrane permeability .
- 2-[(E)-Phenacylidene]thiazolidine analogues may share this mechanism, but substituents like phenacylidene could alter steric interactions with cellular targets compared to methoxy derivatives.
Antimicrobial and Antifungal Activity
- (Z)-2-(3-Phenylthiazolidin-2-ylidene)-2-(phenylthio)acetonitrile () shows fungicidal activity via cyano-methylene and sulfide groups disrupting fungal cell walls. In contrast, thiophen-2-iminothiazolidine () targets parasitic proteases (cruzain), highlighting the role of sulfur-heterocyclic hybrids in pathogen-specific inhibition .
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